Cas no 478039-34-8 ((E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE)

• Product Name: (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE
• CAS No: 478039-34-8
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• MDL: MFCD02186136
• CID: 5234776
• Update Time: 2025-10-30

(E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE
• (2E)-N-cyclohexyl-N-methyl-3-(quinolin-3-yl)prop-2-enamide
• (E)-N-cyclohexyl-N-methyl-3-quinolin-3-ylprop-2-enamide
• MLS000721237
• HMS2688J24
• SMR000335668

• MDL： MFCD02186136
• Inchi： 1S/C19H22N2O/c1-21(17-8-3-2-4-9-17)19(22)12-11-15-13-16-7-5-6-10-18(16)20-14-15/h5-7,10-14,17H,2-4,8-9H2,1H3/b12-11+
• InChI Key： FEJVJOUIEKCFIG-VAWYXSNFSA-N
• SMILES： O=C(/C=C/C1C=NC2C=CC=CC=2C=1)N(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• XLogP3: 3.9
• Topological Polar Surface Area: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE

Introduction to (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE (CAS No. 478039-34-8)

(E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE, a compound with the CAS number 478039-34-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric groups, including the cyclohexyl and quinolinyl moieties, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE structure combines elements that are often associated with bioactivity. The cyclohexyl group, known for its steric properties and ability to modulate molecular interactions, is juxtaposed with the 3-(3-quinolinyl) substituent, which is frequently encountered in bioactive scaffolds due to its electronic and spatial characteristics. This combination hints at a molecule that could exhibit both binding affinity and selectivity towards specific biological targets.

In recent years, there has been a growing interest in quinoline derivatives as pharmacological agents. Quinoline-based structures are well-documented for their role in various therapeutic areas, including antimalarial, antibacterial, and anticancer applications. The incorporation of a quinolinyl group into the (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE framework may contribute to its potential utility in these contexts. Furthermore, the amide functionality provides a hinge region that can facilitate interactions with protein targets, enhancing binding interactions.

The stereochemistry of the double bond in the molecule is also noteworthy. The (E) configuration implies a specific spatial arrangement of substituents, which can critically influence the molecule's biological activity. This aspect is particularly relevant in drug design, where subtle changes in stereochemistry can lead to significant differences in efficacy and selectivity. Current research efforts are focused on understanding how such structural features modulate biological responses.

Computational studies have played a pivotal role in elucidating the potential of this compound. Molecular modeling techniques have been employed to predict how (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE might interact with biological targets such as enzymes and receptors. These simulations have provided valuable insights into the compound's binding affinity and selectivity profiles. For instance, studies suggest that the cyclohexyl group may enhance binding by stabilizing interactions through van der Waals forces, while the quinolinyl moiety could engage in hydrogen bonding or π-stacking interactions.

Experimental validation of these computational predictions has been ongoing. In vitro assays have been designed to assess the interaction of (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE with various biological targets. Preliminary results indicate promising activity against certain enzymatic targets, which aligns with computational modeling predictions. These findings underscore the importance of integrating computational and experimental approaches in drug discovery.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the desired framework efficiently. Techniques such as cross-coupling reactions and transition metal catalysis have been particularly useful in assembling the key pharmacophoric units. The successful synthesis not only demonstrates synthetic prowess but also opens avenues for further derivatization and optimization.

Derivatives of (E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE are being explored to enhance its pharmacological profile. By modifying substituents or altering stereochemistry, researchers aim to improve potency, selectivity, and pharmacokinetic properties. Such modifications are guided by both empirical data and rational drug design principles. The goal is to develop molecules that are not only effective but also suitable for clinical translation.

The broader implications of this research extend beyond individual compounds. They contribute to our understanding of how structural features influence biological activity, providing valuable insights for future drug discovery efforts. As our knowledge of molecular interactions grows, so does our ability to design molecules with tailored properties.

In conclusion,(E)-N-CYCLOHEXYL-N-METHYL-3-(3-QUINOLINYL)-2-PROPENAMIDE (CAS No. 478039-34-8) stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structure and promising biological activity make it a subject of intense research interest. As investigations continue, we can expect further revelations about its potential applications and mechanisms of action.